Investigating the tribological performance of nanosized MoS2 on graphene dispersion in perfluoropolyether under high vacuum†
RSC Advances Pub Date: 2016-10-12 DOI: 10.1039/C6RA22863A
Abstract
We report for the first time that nanosized MoS2 on graphene (MoS2/Gr) was used as an additive in perfluoropolyether (PFPE) base oil. The nanocomposite can not only form a stable dispersion in PFPE for two weeks but also dramatically improve the friction-reduction and antiwear properties of the base oil for steel/steel contact under high vacuum.
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